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Compound of Interest

Compound Name: 3-Indoleacrylic acid

Cat. No.: B555152

Audience: Researchers, scientists, and drug development professionals.

Application Notes

3-Indoleacrylic acid (IAA) is a tryptophan metabolite produced by commensal gut bacteria,
such as Peptostreptococcus species.[1][2][3] Emerging research highlights its significant role in
promoting intestinal homeostasis. IAA has been shown to enhance intestinal epithelial barrier
function and mitigate inflammatory responses, making it a molecule of interest for therapeutic
applications in inflammatory bowel disease (IBD) and other conditions characterized by
intestinal barrier dysfunction.[1][2]

The primary mechanism of action for IAA and other indole derivatives involves the activation of
the Aryl Hydrocarbon Receptor (AhR). AhR is a ligand-activated transcription factor that, upon
binding to IAA, translocates to the nucleus. In the nucleus, it dimerizes with the Aryl
Hydrocarbon Receptor Nuclear Translocator (ARNT) and binds to specific DNA sequences,
inducing the transcription of target genes. This signaling cascade has been shown to
upregulate genes involved in barrier function, such as mucins, and modulate immune
responses by increasing anti-inflammatory cytokines like IL-10 and reducing pro-inflammatory
cytokines.

These properties position 3-Indoleacrylic acid as a promising compound for research into gut
health, mucosal immunology, and the development of novel therapeutics targeting the gut-
microbiota axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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